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Compound of Interest

Compound Name: Chloro(dimethylsulfide)gold(I)

Cat. No.: B1661945 Get Quote

An In-Depth Technical Guide to Chloro(dimethylsulfide)gold(I): Properties, Synthesis, and

Applications in Research and Development

Executive Summary
Chloro(dimethylsulfide)gold(I), with the chemical formula C₂H₆AuClS, is a pivotal

organometallic compound and a cornerstone in modern gold chemistry.[1][2][3][4] This air-

stable, white to light-yellow crystalline solid serves as a highly versatile and convenient

precursor for the synthesis of a vast array of gold(I) complexes.[1][2][5] Its significance stems

from the labile nature of the dimethyl sulfide ligand, which can be readily displaced by other

functional ligands, making it an ideal entry point into gold-catalyzed reactions, the development

of novel therapeutic agents, and the fabrication of advanced materials.[2][3] This guide

provides a comprehensive overview of its core properties, synthesis protocols, chemical

reactivity, and key applications for researchers, scientists, and professionals in drug

development.

Core Molecular and Physical Properties
Chloro(dimethylsulfide)gold(I) is a coordination complex that is fundamental to gold

chemistry.[2] Its utility is underpinned by its distinct molecular structure and reliable physical

characteristics.
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Molecular Formula: C₂H₆AuClS[1][2][3][6]

Molecular Weight: 294.55 g/mol [1][2][3][6]

Physicochemical Data
The key properties of Chloro(dimethylsulfide)gold(I) are summarized in the table below,

providing essential data for laboratory use.

Property Value Source(s)

IUPAC Name
gold(1+);methylsulfanylmethan

e;chloride
[3]

Synonym(s)
(Dimethylsulfide)gold(I)

chloride; (Me₂S)AuCl
[1][3]

CAS Number 29892-37-3 [1][2][4]

Appearance
White to light yellow powder or

crystal
[1][6]

Melting Point 160 °C (decomposes) [1][7]

Solubility
Soluble in organic solvents

(e.g., dichloromethane)
[3]

Stability
Decomposes upon exposure

to light, heat, or air
[2][7]

Storage
Refrigerate at 2 - 8 °C under

an inert atmosphere
[1][7]

Molecular Structure and Geometry
As is characteristic of many gold(I) complexes, Chloro(dimethylsulfide)gold(I) adopts a

nearly linear geometry around the central gold atom.[2][3] The Cl-Au-S bond angle is

approximately 176.9°, a configuration that minimizes electron-electron repulsion for the d¹⁰

electronic configuration of gold(I).[2][3] This linear arrangement leaves the coordination sphere

of the gold atom open, facilitating the ligand exchange reactions that are central to its utility.[3]

The Au-S bond distance is reported to be 2.271(2) Å.[2]
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(CH₃)₂SAuCl
(Precursor)

Phosphine-Au(I) Complex
(e.g., for Catalysis)

+ Phosphine
- (CH₃)₂S

NHC-Au(I) Complex
(e.g., for Drug Development)

+ NHC Ligand
- (CH₃)₂S

Other Au(I) Complexes
(e.g., Acetylides)

+ Other Ligands
- (CH₃)₂S
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Chemical Synthesis

Biological Action

(CH₃)₂SAuCl

Ligand Exchange
(+ NHC Ligand)

Gold(I)-NHC Complex
(Drug Candidate)

Enzyme Target
(e.g., Thioredoxin Reductase)

Cellular Uptake

Inhibition & Oxidative Stress

Therapeutic Effect
(e.g., Apoptosis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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